2-((3-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde

• Molecular Formula: C17H11F3N2O3
• Molecular Weight: 348.28 g/mol
• IUPAC Name: 2-[[3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methoxy]benzaldehyde
• InChI: InChI=1S/C17H11F3N2O3/c18-17(19,20)13-7-5-11(6-8-13)16-21-15(25-22-16)10-24-14-4-2-1-3-12(14)9-23/h1-9H,10H2
• InChI Key: CRTOONVBZUAXSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=O)OCC2=NC(=NO2)C3=CC=C(C=C3)C(F)(F)F

Description

The compound 2-((3-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde features a benzaldehyde core linked via an ether group to a 1,2,4-oxadiazole ring substituted at the 3-position with a 4-(trifluoromethyl)phenyl group. This structure combines electron-withdrawing (trifluoromethyl) and aromatic (benzaldehyde, phenyl) moieties, making it a candidate for diverse applications, including medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((3-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde typically involves multiple steps:

Formation of the Oxadiazole Ring: The oxadiazole ring can be synthesized through the cyclization of appropriate precursors, such as hydrazides and carboxylic acids, under dehydrating conditions.

Introduction of the Trifluoromethyl Group: The trifluoromethyl group is often introduced via radical trifluoromethylation, which involves the use of trifluoromethylating agents like trifluoromethyl iodide or trifluoromethyl sulfonates.

Attachment of the Benzaldehyde Moiety: The final step involves the formation of the benzaldehyde moiety, which can be achieved through various methods, including the oxidation of corresponding alcohols or the formylation of aromatic compounds.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimizing the above synthetic routes for large-scale production. This includes the use of continuous flow reactors, efficient catalysts, and scalable reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Aldehyde Group Reactivity

The benzaldehyde group participates in characteristic nucleophilic addition and condensation reactions:

Nucleophilic Addition

• Grignard Reagents : Reacts with organomagnesium compounds to form secondary alcohols. For example, methylmagnesium bromide adds to the aldehyde, yielding 2-((3-(4-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)phenyl)propan-2-ol.

• Cyanohydrin Formation : With hydrogen cyanide (HCN), forms a cyanohydrin derivative under basic conditions.

Oxidation and Reduction

• Oxidation : Using KMnO₄ in acidic conditions, the aldehyde oxidizes to 2-((3-(4-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzoic acid.

• Reduction : Sodium borohydride (NaBH₄) reduces the aldehyde to 2-((3-(4-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzyl alcohol.

Condensation Reactions

• Schiff Base Formation : Reacts with primary amines (e.g., aniline) to form imine derivatives. For example:

  $$\text{Aldehyde} + \text{R-NH}_2 \rightarrow \text{R-N=CH-(Oxadiazole-Benzyl-O-)} + \text{H}_2\text{O}$$

  These reactions typically occur at room temperature in ethanol.

Oxadiazole Ring Reactivity

The 1,2,4-oxadiazole ring undergoes electrophilic substitution and ring-opening reactions:

Electrophilic Substitution

• Nitration : Reacts with nitric acid (HNO₃) in sulfuric acid to introduce nitro groups at the 4-position of the phenyl ring adjacent to the trifluoromethyl group.

Ring-Opening Reactions

• Acidic Hydrolysis : Under reflux with HCl, the oxadiazole ring cleaves to form a diamide intermediate, which further hydrolyzes to a carboxylic acid derivative.

• Nucleophilic Attack : Thiols (e.g., mercaptoethanol) displace the oxadiazole oxygen, forming thioether-linked products.

Methoxy Linker Reactivity

The methoxy group (-OCH₃) is relatively inert but participates in demethylation under harsh conditions:

• Demethylation : With BBr₃ in dichloromethane, the methoxy group converts to a hydroxyl group, yielding 2-((3-(4-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)hydroxy)benzaldehyde.

Trifluoromethyl Group Influence

The -CF₃ group exerts strong electron-withdrawing effects, activating the phenyl ring for meta-directed electrophilic substitution. It also enhances stability against metabolic degradation in biological systems .

Multicomponent Reactions (MCRs)

The aldehyde group facilitates Ugi-4CR reactions with amines, isocyanides, and carboxylic acids to generate peptidomimetic derivatives. For example:

$$\text{Aldehyde} + \text{Amine} + \text{Isocyanide} + \text{Carboxylic Acid} \rightarrow \text{α-Aminoacyl Amide Product}$$

These reactions proceed in methanol at room temperature, yielding complex scaffolds with potential pharmacological activity .

Cycloaddition Reactions

The oxadiazole ring participates in [3+2] cycloadditions with dipolarophiles like nitriles, forming fused heterocyclic systems. For example:

$$\text{Oxadiazole} + \text{Nitrile} \rightarrow \text{Triazole-Oxadiazole Hybrid}$$

Reactions require catalytic Cu(I) and elevated temperatures (80–100°C).

Comparative Reactivity Table

Reaction Type	Conditions	Product	Yield (%)	Reference
Schiff Base Formation	Aniline, EtOH, RT	Imine derivative	85
Oxidation (KMnO₄)	H₂SO₄, 60°C	Benzoic acid derivative	72
Ugi-4CR	Amine, isocyanide, MeOH, RT	Peptidomimetic compound	68
Demethylation (BBr₃)	CH₂Cl₂, 0°C to RT	Hydroxybenzaldehyde derivative	90

Mechanistic Insights

• Aldehyde Reactivity : The electron-deficient nature of the aldehyde (due to the -CF₃ group) accelerates nucleophilic additions .

• Oxadiazole Stability : The ring resists hydrolysis under neutral conditions but degrades in strong acids or bases.

Scientific Research Applications

Anticancer Applications

• Mechanism of Action : Compounds containing the oxadiazole ring have demonstrated significant anticancer properties. Research indicates that these compounds can induce apoptosis in cancer cells and inhibit tumor growth through various mechanisms, including enzyme inhibition and cell cycle arrest .
• Case Studies :
  • A study evaluated several oxadiazole derivatives against various cancer cell lines, including MCF-7 (breast cancer) and HCT-116 (colon cancer). The derivatives exhibited IC50 values indicating potent anticancer activity, with some compounds showing superior efficacy compared to established drugs .
  • Another investigation highlighted the structural importance of electron-withdrawing groups at the para position of the aromatic ring for enhancing biological activity against cancer cells .

Antimicrobial Activity

• Potential as Antimicrobial Agents : The oxadiazole derivatives have shown promising results against a range of pathogens. Their efficacy can be attributed to their ability to disrupt microbial cell function .
• Research Findings :
  • Studies have reported minimum inhibitory concentrations (MIC) for various derivatives against Mycobacterium tuberculosis and other bacteria, indicating their potential as new antimicrobial agents.
  • A table summarizing MIC values for selected compounds demonstrates their effectiveness against specific organisms:

Compound	MIC (µM)	Target Organism
N-Hexyl derivative	125–250	M. tuberculosis
N-Hexyl-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine	62.5	M. kansasii

Applications in Drug Discovery

The compound’s unique structure positions it as a candidate for further development in drug discovery programs aimed at treating cancer and infectious diseases. Its multifaceted biological activities make it a valuable asset in the pharmaceutical industry.

Mechanism of Action

The mechanism of action of 2-((3-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, and other proteins, modulating their activity.

Pathways Involved: It can influence various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression.

Comparison with Similar Compounds

Structural Analogs and Positional Isomerism

3-({3-[2-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methoxy)benzaldehyde ()

• Key Difference : The trifluoromethyl group is at the 2-position of the phenyl ring instead of the 4-position.
• Impact :
  • Electronic Effects : The 2-trifluoromethyl group may induce steric hindrance and alter electronic distribution compared to the 4-substituted analog.
  • Molecular Geometry : The ortho-substitution could restrict rotational freedom, affecting binding to biological targets.

3-Methoxy-4-((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde ()

• Key Difference : A methoxy group at the 3-position of the benzaldehyde and a 3-trifluoromethylphenyl substituent.
• Impact :
  • Solubility : The methoxy group may enhance solubility in polar solvents.
  • Bioactivity : The substitution pattern could influence interactions with enzymes or receptors (e.g., altered hydrogen bonding).

Functional Group Variations

Compounds 47 and 48 ()

These analogs replace the benzaldehyde with a benzimidazol-2-one core:

• 4-(3-((4′-(Trifluoromethyl)-[1,1′-biphenyl]-3-yl)methyl)-1,2,4-oxadiazol-5-yl)-1,3-dihydro-2H-benzo[d]imidazol-2-one (47)
  • Yield : 55%, Purity : 99.47%
• 4-(3-((4′-(Trifluoromethyl)-[1,1′-biphenyl]-4-yl)methyl)-1,2,4-oxadiazol-5-yl)-1,3-dihydro-2H-benzo[d]imidazol-2-one (48)
  • Yield : 71%, Purity : 98.85%
• The biphenyl group in 47 and 48 increases hydrophobicity, which may improve membrane permeability but reduce aqueous solubility .

1-(2,3-Dichloro-4-((3-phenyl-1,2,4-oxadiazol-5-yl)methoxy)phenyl)-2-methylenebutan-1-one ()

• Key Difference : A dichlorophenyl group and ketone substituent instead of trifluoromethyl and benzaldehyde.
• Reactivity: The ketone group may participate in nucleophilic additions, unlike the aldehyde’s electrophilic reactivity .

TRPA1/TRPV1 Antagonists ()

Compounds 46–51 were evaluated as dual TRPA1/TRPV1 antagonists, with IC₅₀ values in the nanomolar range. While the target compound lacks direct activity data, its benzaldehyde group could:

• Advantage : Form Schiff bases with lysine residues in target proteins, enhancing binding.

Protein Kinase A Complexes ()

A related pyrrolidin-ol-oxadiazole derivative (CBWS-SE-125) was co-crystallized with endothiapepsin. The trifluoromethylphenyl-oxadiazole moiety likely contributes to hydrophobic interactions, suggesting the target compound’s 4-trifluoromethyl group could similarly enhance binding in hydrophobic pockets .

Biological Activity

2-((3-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde, commonly referred to as a derivative of oxadiazole, has gained attention in medicinal chemistry due to its potential biological activities. Oxadiazoles are known for their diverse pharmacological properties, including antifungal, antibacterial, and anticancer activities. This article explores the biological activity of this specific compound, focusing on its synthesis, biological assays, structure-activity relationships (SAR), and case studies.

Chemical Structure and Properties

The molecular formula of 2-((3-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde is $C_{16}H_{13}F_3N_2O_2$, with a molecular weight of 318.25 g/mol. The compound features a trifluoromethyl group attached to a phenyl ring and an oxadiazole moiety that is linked to a methoxybenzaldehyde group. This unique structure is hypothesized to contribute to its biological activity.

Synthesis

The synthesis of oxadiazole derivatives typically involves cyclocondensation reactions between hydrazides and carbonyl compounds. For this compound, the synthesis may follow methods similar to those reported for other oxadiazole derivatives, utilizing appropriate precursors and reaction conditions to achieve high yields and purity .

Antifungal Activity

Recent studies have shown that oxadiazole derivatives exhibit promising antifungal properties. For instance, compounds similar to 2-((3-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde have demonstrated significant antifungal activity against various strains of fungi such as Fusarium oxysporum and Candida albicans. The presence of the trifluoromethyl group has been correlated with enhanced antifungal potency .

Compound	MIC (µg/mL)	Activity
Compound A	12.5	Active against Fusarium
Compound B	25.0	Active against Candida
2-((3-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde	TBD	Under investigation

Anticancer Activity

The anticancer potential of oxadiazole derivatives has also been investigated. Studies indicate that certain oxadiazoles can inhibit cell proliferation in various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest. For example, derivatives have shown activity against colon carcinoma cells (HCT-116), with IC50 values indicating effective dose ranges for therapeutic applications .

Structure-Activity Relationship (SAR)

The SAR studies suggest that modifications on the oxadiazole ring significantly influence biological activity. The introduction of electron-withdrawing groups like trifluoromethyl enhances the lipophilicity and biological interaction profile of the compounds. Variations in substituents on the aromatic rings also play a crucial role in modulating activity .

Case Studies

• Antifungal Screening : A series of oxadiazole derivatives were screened for antifungal activity against Fusarium oxysporum. The study highlighted that compounds with a trifluoromethyl substitution showed lower MIC values compared to their unsubstituted counterparts .
• Cytotoxicity Assessment : In vitro cytotoxicity tests performed on VeroE6 cells indicated that certain derivatives displayed selective toxicity towards cancer cells while sparing normal cells. This selectivity is crucial for developing safer therapeutic agents .

Q & A

Basic: What are the standard synthetic routes for preparing 2-((3-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde, and how can reaction conditions be optimized?

Methodological Answer:
The compound can be synthesized via a multi-step approach:

Oxadiazole Formation: React 4-(trifluoromethyl)benzamide with hydroxylamine to form an amidoxime intermediate, followed by cyclization with a carbonyl source (e.g., benzaldehyde derivatives) under acidic or thermal conditions .

Ether Coupling: Attach the oxadiazole moiety to 2-hydroxybenzaldehyde using a nucleophilic substitution reaction. For example, activate the hydroxyl group of the benzaldehyde with a base (e.g., NaH) and react it with a halogenated oxadiazole precursor in anhydrous THF .
Optimization Tips:

• Vary catalysts (e.g., glacial acetic acid for cyclization ) and solvents (DMF for high-polarity intermediates ).
• Monitor reaction progress via TLC or HPLC to identify optimal reflux duration (e.g., 4–6 hours ).

Basic: What spectroscopic and crystallographic techniques are recommended for characterizing this compound?

Methodological Answer:

• IR Spectroscopy: Identify key functional groups (C=O stretch of aldehyde ~1700 cm⁻¹, C-F stretches ~1100–1200 cm⁻¹) .
• NMR: Use $^1H$ and $^{13}C$ NMR to confirm aldehyde proton (~10 ppm) and oxadiazole/trifluoromethylphenyl environments .
• X-ray Crystallography: Resolve molecular geometry and intermolecular interactions (e.g., CH-π or hydrogen bonds affecting crystal packing ). For example, dihedral angles between aromatic rings (~78°) and hydrogen-bonding networks can be quantified .

Basic: How can researchers assess the biological activity of this compound in vitro?

Methodological Answer:

• Target Selection: Prioritize enzymes or receptors where oxadiazoles are known inhibitors (e.g., antimicrobial or anti-inflammatory targets).
• Assay Design:
  • Use enzyme inhibition assays (e.g., fluorescence-based or colorimetric) with positive controls.
  • Test cytotoxicity via MTT or resazurin assays in cell lines .
• Dose-Response Analysis: Perform IC$_{50}$ calculations using non-linear regression models. Validate results with triplicate replicates and statistical tests (e.g., ANOVA).

Basic: What analytical methods ensure purity and structural fidelity during synthesis?

Methodological Answer:

• HPLC: Use a C18 column with UV detection (λ = 254 nm) to separate and quantify the product. Optimize mobile phases (e.g., acetonitrile/water gradients) for resolution .
• Elemental Analysis: Confirm empirical formula accuracy (±0.3% tolerance for C, H, N).
• Mass Spectrometry: Employ HRMS (ESI+) to verify molecular ion peaks (e.g., [M+H]$^+$) and rule out side products .

Advanced: How can contradictory data in synthetic yields or bioactivity be systematically addressed?

Methodological Answer:

• Root-Cause Analysis:
  • Compare reaction conditions (e.g., solvent purity, temperature gradients) across batches .
  • Characterize intermediates (e.g., via $^1H$ NMR) to detect unreacted starting materials or byproducts .
• Bioactivity Discrepancies:
  • Re-test under standardized assay conditions (pH, serum concentration).
  • Explore stereoelectronic effects (e.g., trifluoromethyl group’s electron-withdrawing impact on binding ).

Advanced: What computational strategies model this compound’s interactions with biological targets?

Methodological Answer:

• Docking Studies: Use AutoDock Vina to simulate binding to active sites (e.g., COX-2 or kinases). Parameterize the trifluoromethyl group’s van der Waals radii and partial charges .
• MD Simulations: Run 100-ns trajectories in GROMACS to assess stability of ligand-protein complexes. Analyze hydrogen-bond occupancy and RMSD fluctuations.
• QSAR: Develop models correlating substituent electronic parameters (Hammett σ) with bioactivity .

Advanced: How can this compound serve as a precursor for macrocyclic or supramolecular systems?

Methodological Answer:

• Condensation Reactions: React the aldehyde group with polyamines (e.g., ethylenediamine) under templated conditions to form Schiff bases. Subsequent cyclization yields macrocycles .
• Coordination Chemistry: Incorporate metal ions (e.g., Cu$^{2+}$) to stabilize macrocyclic structures. Monitor via UV-vis titration (e.g., d-d transition shifts) .

Advanced: What experimental protocols evaluate the compound’s stability under varying storage or physiological conditions?

Methodological Answer:

• Forced Degradation Studies: Expose the compound to heat (40–60°C), light (ICH Q1B guidelines), and hydrolytic conditions (pH 1–13). Monitor degradation via HPLC .
• Accelerated Stability Testing: Store at 25°C/60% RH and 40°C/75% RH for 1–3 months. Assess crystallinity changes via PXRD and hygroscopicity via DVS .